![molecular formula C16H11BrN4OS B279368 3-(3-Bromophenyl)-6-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279368.png)
3-(3-Bromophenyl)-6-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-Bromophenyl)-6-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of triazolothiadiazole derivatives, which have shown promising results in various biomedical fields.
Mechanism of Action
The mechanism of action of 3-(3-Bromophenyl)-6-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that this compound exerts its antimicrobial activity by inhibiting bacterial DNA synthesis. Additionally, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits significant biochemical and physiological effects. This compound has been shown to reduce the production of inflammatory cytokines and chemokines, thereby reducing inflammation. Additionally, this compound has been shown to induce apoptosis in cancer cells, leading to their death.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(3-Bromophenyl)-6-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high purity and yield. Additionally, this compound exhibits significant antimicrobial and anti-inflammatory properties, making it useful in various biomedical applications. However, one of the limitations of using this compound is its potential toxicity, which needs to be further studied.
Future Directions
There are several future directions for the study of 3-(3-Bromophenyl)-6-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the directions is to study the mechanism of action of this compound in more detail to understand its potential therapeutic applications fully. Additionally, studies can be conducted to optimize the synthesis method of this compound to improve its yield and purity. Furthermore, the potential toxicity of this compound needs to be further studied to ensure its safety for use in biomedical applications. Finally, more studies need to be conducted to explore the anticancer potential of this compound and its derivatives.
Conclusion:
In conclusion, this compound is a promising compound that has shown significant potential in various biomedical applications. Its high purity and yield, along with its antimicrobial, anti-inflammatory, and anticancer properties, make it a valuable compound for further study. However, its potential toxicity needs to be further studied to ensure its safety for use in biomedical applications.
Synthesis Methods
The synthesis of 3-(3-Bromophenyl)-6-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-bromoaniline with 4-methoxyphenyl isothiocyanate in the presence of triethylamine. The resulting intermediate is then treated with 2-amino-5-methylthiazole to obtain the final product. This method has been optimized to yield high purity and yield of the compound.
Scientific Research Applications
The potential applications of 3-(3-Bromophenyl)-6-(4-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are vast. This compound has been studied for its antimicrobial, anti-inflammatory, and anticancer properties. Studies have shown that this compound exhibits significant antibacterial activity against various strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).
properties
Molecular Formula |
C16H11BrN4OS |
---|---|
Molecular Weight |
387.3 g/mol |
IUPAC Name |
3-(3-bromophenyl)-6-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C16H11BrN4OS/c1-22-13-7-5-10(6-8-13)15-20-21-14(18-19-16(21)23-15)11-3-2-4-12(17)9-11/h2-9H,1H3 |
InChI Key |
UFOKRUZZFVCWKA-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)Br |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.